Cas no 28805-78-9 (Urea,N,N-dimethyl-N'-[octahydro-4,7-methano-1H-inden-1(or 2)-yl]-)
28805-78-9 structure
Product Name:Urea,N,N-dimethyl-N'-[octahydro-4,7-methano-1H-inden-1(or 2)-yl]-
CAS No:28805-78-9
MF:C13H22N2O
MW:222.326583385468
CID:259062
PubChem ID:3035253
Update Time:2025-04-19
Urea,N,N-dimethyl-N'-[octahydro-4,7-methano-1H-inden-1(or 2)-yl]- Chemical and Physical Properties
Names and Identifiers
-
- Urea,N,N-dimethyl-N'-[octahydro-4,7-methano-1H-inden-1(or 2)-yl]-
- ISONORURON
- BAS 2103H
- EINECS 249-245-7
- Tricuron
- Tricuron Herbicide
- Isonoruron [ISO]
- CHEBI:82232
- DTXSID80891473
- UNII-4908G80N1X
- 1, 1-dimethyl-3-(3-tricyclo[5.2.1.02, 6]decanyl)urea
- 3-(1-oder-2-(3a,4,5,6,7,7a)-Hexahydro-4,7-methano-indanyl)-1,1-dimethylharnstoff
- J-017272
- 28805-78-9
- Q27155825
- NS00002871
- SCHEMBL5933968
- C19110
- Urea, 1,1-dimethyl-3-(hexahydro-4,7-methanoindan-1(or 2)-yl)-
- 1,1-Dimethyl-3-(hexahydro-4,7-methanoindan-1(or 2)-yl)urea
- Urea, N,N-dimethyl-N'-(octahydro-4,7-methano-1H-inden-1(or 2)-yl)-
- 3-(1-oder-2-(3a,4,5,6,7,7a)-Hexahydro-4,7-methano-indanyl)-1,1-dimethylharnstoff [German]
- 1,1-dimethyl-3-(3-tricyclo[5.2.1.02,6]decanyl)urea
- 4908G80N1X
- 1,1-Dimethyl-3-(octahydro-4,7-methano-1H-inden-1(or 2)-yl)urea
- DB-047461
- QOBMKVRRANLSMZ-UHFFFAOYSA-N
-
- Inchi: 1S/C13H22N2O/c1-15(2)13(16)14-11-6-5-10-8-3-4-9(7-8)12(10)11/h8-12H,3-7H2,1-2H3,(H,14,16)
- InChI Key: QOBMKVRRANLSMZ-UHFFFAOYSA-N
- SMILES: O=C(N(C)C)NC1CCC2C3CCC(C3)C21
Computed Properties
- Exact Mass: 222.17300
- Monoisotopic Mass: 222.173213330g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 302
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 5
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 32.3Ų
Experimental Properties
- Melting Point: 198-201 °C
- PSA: 32.34000
- LogP: 2.47320
Urea,N,N-dimethyl-N'-[octahydro-4,7-methano-1H-inden-1(or 2)-yl]- Security Information
- Hazard Category Code: 22
- RTECS:YT0162500
-
Hazardous Material Identification:
- Risk Phrases:R22
Urea,N,N-dimethyl-N'-[octahydro-4,7-methano-1H-inden-1(or 2)-yl]- Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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